Cas no 1261732-45-9 (2-Bromo-4-chloro-3-nitropyridine)

• Product Name: 2-Bromo-4-chloro-3-nitropyridine
• CAS No: 1261732-45-9
• MF: C₅H₂BrClN₂O₂
• MW: 237.438579082489
• CID: 2176532
• PubChem ID: 98008223
• Update Time: 2025-10-31

2-Bromo-4-chloro-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-chloro-3-nitro-pyridine
• 2-Bromo-4-chloro-3-nitropyridine
• FCH1351874
• OR345489
• AX8264850
• AK00741144
• AKOS025395185
• C72084
• 1261732-45-9
• BS-15107
• DB-251370
• MFCD17014974
• CS-0186579
• SY318771

• Inchi： 1S/C5H2BrClN2O2/c6-5-4(9(10)11)3(7)1-2-8-5/h1-2H
• InChI Key： VTXLBYHDDCVJOX-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CN=1)Cl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 235.89882g/mol
• Monoisotopic Mass: 235.89882g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.7
• XLogP3: 2.3

Additional information on 2-Bromo-4-chloro-3-nitropyridine

2-Bromo-4-chloro-3-nitropyridine: A Comprehensive Overview

2-Bromo-4-chloro-3-nitropyridine, with the CAS number 1261732-45-9, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its pyridine ring structure, which is substituted with bromine, chlorine, and nitro groups at specific positions, endowing it with unique chemical and physical properties.

The synthesis of 2-bromo-4-chloro-3-nitropyridine typically involves a series of substitution and nitration reactions on a pyridine derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. Researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate these reactions under mild conditions.

In terms of applications, 2-bromo-4-chloro-3-nitropyridine has been extensively studied for its potential in drug design. The compound's ability to act as a precursor for bioactive molecules has made it a valuable intermediate in the pharmaceutical industry. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and anticancer properties.

The electronic properties of 2-bromo-4-chloro-3-nitropyridine make it an interesting candidate for use in organic electronics. Its high electron-withdrawing capability due to the nitro group enhances its utility in materials such as organic semiconductors and light-emitting diodes (LEDs). Recent research has focused on incorporating this compound into polymer blends to improve their conductivity and stability under thermal stress.

Safety considerations are paramount when handling 2-bromo-4-chloro-3-nitropyridine. While it is not classified as a hazardous material under standard conditions, proper precautions should be taken due to its potential to cause skin irritation or respiratory issues upon prolonged exposure. Storage in a cool, dry place away from incompatible materials is recommended.

In conclusion, 2-bromo-4-chloro-3-nitropyridine stands out as a versatile compound with diverse applications across multiple disciplines. Ongoing research continues to uncover new avenues for its utilization, solidifying its position as an essential building block in modern chemistry.